Cas no 63237-87-6 (Pyrazolo1,5-apyridine-2,3-dicarboxylic Acid)

Pyrazolo[1,5-a]pyridine-2,3-dicarboxylic Acid is a heterocyclic compound featuring a fused pyrazole-pyridine core with dicarboxylic acid functional groups at the 2- and 3-positions. This structure confers versatile reactivity, making it a valuable intermediate in medicinal chemistry and materials science. The compound's rigid bicyclic framework enhances binding affinity in drug design, particularly for targeting enzymes or receptors requiring planar aromatic interactions. Its dicarboxylate groups enable further derivatization, facilitating the synthesis of amides, esters, or metal-chelating complexes. The electron-deficient pyridine moiety contributes to unique electronic properties, useful in optoelectronic applications. High purity grades (>95%) are typically available, ensuring reproducibility in research applications. Its stability under ambient conditions simplifies handling and storage compared to more labile heterocycles.
Pyrazolo1,5-apyridine-2,3-dicarboxylic Acid structure
63237-87-6 structure
Product Name:Pyrazolo1,5-apyridine-2,3-dicarboxylic Acid
CAS No:63237-87-6
MF:C9H6N2O4
MW:206.154942035675
MDL:MFCD06797491
CID:501788
PubChem ID:7127822
Update Time:2025-07-02

Pyrazolo1,5-apyridine-2,3-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid
    • OR1412
    • Pyrazolo<1,5-a>pyridin-2,3-dicarbonsaeure
    • SY004703
    • pyrazolo[1,5-a]pyridine-2,3-dicarboxylic
    • A834289
    • 63237-87-6
    • CS-0085167
    • AC-3275
    • Pyrazolo[1,5-a]pyridine-2,3-dicarboxylicacid
    • A51102
    • SCHEMBL2809874
    • F2199-0083
    • AB29659
    • MFCD06797491
    • DTXSID60427815
    • AKOS015950492
    • H-pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid
    • Pyrazolo1,5-apyridine-2,3-dicarboxylic Acid
    • MDL： MFCD06797491
    • Inchi： 1S/C9H6N2O4/c12-8(13)6-5-3-1-2-4-11(5)10-7(6)9(14)15/h1-4H,(H,12,13)(H,14,15)
    • InChI Key： ALJPZXOFRCWHID-UHFFFAOYSA-N
    • SMILES： OC(C1C(C(=O)O)=NN2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 206.03300
  • Monoisotopic Mass: 206.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 91.9Ų

Experimental Properties

  • Melting Point: 218-218.5
  • PSA: 91.90000
  • LogP: 0.73070

Pyrazolo1,5-apyridine-2,3-dicarboxylic Acid Security Information

Pyrazolo1,5-apyridine-2,3-dicarboxylic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazolo1,5-apyridine-2,3-dicarboxylic Acid Pricemore >>

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Pyrazolo1,5-apyridine-2,3-dicarboxylic Acid Production Method

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